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For Researchers, Scientists, and Drug Development Professionals

In the quest for understanding the most elusive particles in our universe and developing next-

generation detection technologies, the liquid xenon time projection chamber (TPC) has

emerged as a leading instrument.[1] Its remarkable sensitivity, scalability, and background

discrimination capabilities have placed it at the forefront of direct dark matter searches and

other rare event studies.[2][3] This guide provides a comprehensive comparison of the

performance of major liquid xenon TPCs, including LUX, XENON, PandaX, and LZ, supported

by experimental data and detailed methodologies.

The Principle of Operation: A Dual-Phase Approach
A dual-phase liquid xenon TPC operates on the principle of detecting both the scintillation light

(S1) and the ionization charge (S2) produced by a particle interaction within the liquid xenon

target.[2][4][5] This dual-signal readout is the cornerstone of its exceptional performance.

When a particle interacts with a xenon atom, it creates both excited xenon atoms (excimers)

and electron-ion pairs. The excimers rapidly decay, producing a prompt flash of vacuum

ultraviolet (VUV) scintillation light, the S1 signal.[6] An applied electric drift field prevents the

immediate recombination of all electron-ion pairs, causing the ionization electrons to drift

upwards towards the liquid-gas interface.[7][8]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b577001?utm_src=pdf-interest
https://darwin.physik.uzh.ch/darwin.html
https://www.researchgate.net/publication/262732403_Dual-Phase_Liquid_Xenon_Detectors_for_Dark_Matter_Searches
https://arxiv.org/abs/1405.7600
https://www.researchgate.net/publication/262732403_Dual-Phase_Liquid_Xenon_Detectors_for_Dark_Matter_Searches
https://pmc.ncbi.nlm.nih.gov/articles/PMC7250964/
https://www.zora.uzh.ch/server/api/core/bitstreams/555c7405-94e3-4dff-bfe7-c255da960eed/content
https://www.researchgate.net/figure/LET-dependence-of-scintillation-light-yield-in-liquid-xenon-for-different-energy-g-rays_fig4_2176614
https://pmc.ncbi.nlm.nih.gov/articles/PMC10415528/
https://arxiv.org/pdf/2303.13963
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon reaching the interface, a stronger electric field extracts the electrons from the liquid into

the gas phase. In the gas, these electrons are accelerated and produce a much larger, delayed

burst of proportional scintillation light, the S2 signal.[4] The time difference between the S1 and

S2 signals provides the vertical (z) position of the interaction, while the distribution of the S2

light across an array of photosensors at the top of the TPC gives the horizontal (x,y) position.[4]

This 3D position reconstruction allows for the fiducialization of the detector volume, effectively

using the outer layer of liquid xenon as a self-shielding medium to reject external backgrounds.

[2] Furthermore, the ratio of the charge signal (S2) to the light signal (S1) is a powerful

discriminant between electronic recoils (from gamma and beta backgrounds) and nuclear

recoils (the expected signature of a WIMP interaction).[9]
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Caption: Principle of operation for a dual-phase liquid xenon TPC.

Key Performance Metrics: A Comparative Analysis
The performance of a liquid xenon TPC is characterized by several key metrics that directly

impact its sensitivity to rare events. The following table summarizes these metrics for some of
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the leading experiments in the field.

Performance
Metric

LUX XENON1T/nT PandaX-4T LZ

Fiducial Mass 118 kg 1.3 t / 5.9 t[5] 3.7 t 5.6 t[10]

Electron Drift

Velocity
~1.73 mm/µs ~1.7 mm/µs[11] ~1.7 mm/µs ~1.7 mm/µs

Electron Lifetime ~750 µs[7] > 660 µs[7] > 1 ms > 3 ms

Light Yield (zero

field)
~11.8 phe/keVee ~12 phe/keVee ~12 phe/keVee ~12 phe/keVee

Energy

Resolution (σ/E)

~3.5% @ 662

keV

0.81% @ 2614

keV[10]
~3% @ 662 keV

0.67% @ 2614

keV[10]

Background

Rejection
>99.5% >99.5% >99.5% >99.5%

Note: Values are approximate and can vary depending on the specific operating conditions and

energy of interest. The values presented are compiled from various publications and represent

the state-of-the-art for these experiments.

In-depth Look at Performance Metrics
Electron Drift Velocity: The speed at which ionization electrons travel through the liquid xenon

under the influence of the drift field is crucial for determining the z-position of an interaction.

This velocity is dependent on the electric field strength and the purity of the xenon.[7][11] For

typical drift fields in the range of 25-75 V/cm, the drift velocity is consistently measured to be

around 1.7-1.8 mm/µs.[7][8]

Electron Lifetime: The purity of the liquid xenon is paramount for the successful operation of a

TPC. Electronegative impurities, such as oxygen and water, can capture the drifting electrons,

attenuating the S2 signal. The electron lifetime is a measure of this purity, with longer lifetimes

indicating fewer impurities.[12] Experiments like XENON1T and LUX have achieved electron

lifetimes of 660 µs and 750 µs, respectively, after extensive purification.[7]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.zora.uzh.ch/server/api/core/bitstreams/555c7405-94e3-4dff-bfe7-c255da960eed/content
https://www.osti.gov/servlets/purl/2422492
https://arxiv.org/abs/1609.04467
https://pmc.ncbi.nlm.nih.gov/articles/PMC10415528/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10415528/
https://www.osti.gov/servlets/purl/2422492
https://www.osti.gov/servlets/purl/2422492
https://pmc.ncbi.nlm.nih.gov/articles/PMC10415528/
https://arxiv.org/abs/1609.04467
https://pmc.ncbi.nlm.nih.gov/articles/PMC10415528/
https://arxiv.org/pdf/2303.13963
https://repository.dl.itc.u-tokyo.ac.jp/record/2008941/files/A38965.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10415528/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light Yield: The number of photoelectrons (phe) detected per unit of energy deposited (typically

measured in keV electron-equivalent, or keVee) is a critical parameter for both energy

reconstruction and the ability to trigger on low-energy events. The light yield is influenced by

factors such as the light collection efficiency of the detector and the applied electric field, which

can suppress scintillation.[13][14] At zero electric field, liquid xenon has a high scintillation yield

of about 46 photons/keV.[15]

Energy Resolution: The ability to precisely measure the energy of an interaction is vital for

distinguishing signal from background and for searches for specific energy depositions, such

as in neutrinoless double beta decay.[10] The energy resolution is influenced by fluctuations in

both the S1 and S2 signals. The LZ experiment has reported a state-of-the-art energy

resolution of (0.67 ± 0.01)% at 2614 keV.[10]

Background Rejection: The power of a dual-phase TPC lies in its ability to discriminate

between electronic recoils (ER) and nuclear recoils (NR). This is achieved by analyzing the

ratio of the S2 to S1 signals. ER events, which constitute the majority of the background,

produce a larger charge signal for a given light signal compared to NR events. This allows for a

very effective rejection of background events, with efficiencies typically exceeding 99.5%.[9]

Experimental Protocol: Setup, Calibration, and
Operation
The successful operation of a liquid xenon TPC requires a meticulous experimental procedure,

from the initial purification of the xenon to the final data acquisition.

Xenon Purification and Cryogenics
The first and most critical step is the purification of the xenon gas. This is typically achieved by

circulating the xenon through a heated getter, which removes electronegative impurities.[16]

The purified xenon is then condensed into the TPC, which is housed within a cryostat and

cooled to the operating temperature of liquid xenon (around -100°C).[13] Continuous circulation

and purification of the xenon in either the gas or liquid phase is necessary to maintain high

purity throughout the experiment's lifetime.[12]

Detector Assembly and High Voltage
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The TPC itself consists of a series of electrodes (cathode, gate, and anode) that create the

necessary electric fields for electron drift and extraction.[4] These are typically made of high-

purity, low-radioactivity materials to minimize internal backgrounds. The photosensors, usually

photomultiplier tubes (PMTs) or silicon photomultipliers (SiPMs), are positioned at the top and

bottom of the TPC to detect the S1 and S2 light signals.[4][17]

Calibration
Before a science run can begin, the detector must be carefully calibrated to understand its

response to different types of particles and energies. This is done using various radioactive

sources that can be deployed either internally within the liquid xenon or externally around the

detector.

Internal Sources: Sources like Krypton-83m (83mKr) and Argon-37 (37Ar) can be injected

directly into the xenon, providing a uniform distribution of mono-energetic events throughout

the detector volume.[14][18] These are invaluable for mapping the detector's response and

for calibrating the position reconstruction algorithms.

External Sources: Neutron sources like Americium-Beryllium (AmBe) and gamma sources

like Cobalt-57 (57Co) are used to calibrate the detector's response to nuclear and electronic

recoils, respectively.[16]

Data Acquisition and Analysis
During a science run, the signals from the photosensors are continuously digitized and

recorded. Sophisticated algorithms are then used to identify the S1 and S2 signals, reconstruct

the energy and 3D position of each event, and classify events as either electronic or nuclear

recoils based on their S2/S1 ratio.
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Caption: A generalized experimental workflow for a liquid xenon TPC.
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The field of liquid xenon TPCs is continuously evolving, with next-generation experiments like

DARWIN and XLZD on the horizon.[19][20] These future detectors will feature even larger

target masses and lower background levels, pushing the sensitivity to WIMPs and other rare

phenomena to unprecedented levels.[1] The ongoing research and development in areas such

as photosensor technology, purification techniques, and data analysis methods will

undoubtedly continue to enhance the performance of these remarkable instruments.

References
Biondi, Y., et al. (2023). Electron transport measurements in liquid xenon with Xenoscope, a

large-scale DARWIN demonstrator. Journal of Instrumentation, 18(03), P03033. [Link]

Abe, K., et al. (2008). Scintillation yield of liquid xenon at room temperature. Nuclear

Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers,

Detectors and Associated Equipment, 593(3), 345-349. [Link]

Szydagis, M., et al. (2023). A review of NEST models for liquid xenon and an exhaustive

comparison with other approaches. Frontiers in Physics, 11, 1104588. [Link]

Albert, J. B., et al. (2017). Measurement of the Drift Velocity and Transverse Diffusion of

Electrons in Liquid Xenon with the EXO-200 Detector. Physical Review C, 95(2), 025502.

[Link]

Abe, K., et al. (2008). Scintillation yield of liquid xenon at room temperature. arXiv preprint

arXiv:0803.2888. [Link]

Ni, K., et al. (2020). Measurements of electron transport in liquid and gas Xenon using a

laser-driven photocathode. Journal of Instrumentation, 15(04), P04021. [Link]

Lin, Q., et al. (2023). Design of a high-resolution liquid xenon detector for positron emission

tomography. arXiv preprint arXiv:2304.14528. [Link]

Baudis, L. (2014). Dual-Phase Liquid Xenon Detectors for Dark Matter Searches. Journal of

Physics: Conference Series, 485, 012001. [Link]

Akerib, D. S., et al. (2018). A dual-phase xenon TPC for scintillation and ionisation yield

measurements in liquid xenon. Journal of Instrumentation, 13(01), P01004. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www6.slac.stanford.edu/news/2025-12-08-lz-sets-worlds-best-hunt-galactic-dark-matter-and-gets-new-look-neutrinos-suns-core
https://www.bnl.gov/newsroom/news.php?a=122730
https://darwin.physik.uzh.ch/darwin.html
https://iopscience.iop.org/article/10.1088/1748-0221/18/03/P03033
https://www.sciencedirect.com/science/article/abs/pii/S016890020800884X
https://www.frontiersin.org/articles/10.3389/fphy.2023.1104588/full
https://arxiv.org/abs/1609.04467
https://arxiv.org/abs/0803.2888
https://www.osti.gov/biblio/1615174
https://arxiv.org/abs/2304.14528
https://iopscience.iop.org/article/10.1088/1742-6596/485/1/012001
https://iopscience.iop.org/article/10.1088/1748-0221/13/01/P01004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biondi, Y., et al. (2023). Electron transport measurements in liquid xenon with Xenoscope, a

large-scale DARWIN demonstrator. arXiv preprint arXiv:2303.14022. [Link]

Conti, E. (2019). Enrico Conti's Liquid Xenon Page. [Link]

Schumann, M. (2014). Dual-Phase Liquid Xenon Detectors for Dark Matter Searches. arXiv

preprint arXiv:1405.7600. [Link]

Liu, J. (2022). The first results of PandaX-4T. International Journal of Modern Physics D,

31(05), 2240005. [Link]

Mastbaum, A., Psihas, F., & Zennamo, J. (2022). Xenon-doped liquid argon TPCs as a

neutrinoless double beta decay platform. Physical Review D, 106(9), 092002. [Link]

Meng, Y. (2024). Latest results of PandaX-4T experiments. MPGD2024. [Link]

Aalbers, J., et al. (LZ Collaboration). (2023). Energy resolution of the LZ detector for high-

energy events. Journal of Instrumentation, 18(04), C04007. [Link]

Sorensen, P. F. (2008). The physics of background discrimination in liquid xenon, and first

results from Xenon10 in the hunt for WIMP dark matter. Ph.D. Thesis, Brown University.

[Link]

Lenardo, B. G., et al. (2015). A Global Analysis of Light and Charge Yields in Liquid Xenon.

IEEE Transactions on Nuclear Science, 62(6), 3387-3396. [Link]

Aprile, E. (2009). Dark Matter Detection and the XENON Experiment. SLAC Summer

Institute 2009. [Link]

SLAC National Accelerator Laboratory. (2025). LZ sets a world's best in the hunt for galactic

dark matter and gets a new look at neutrinos from the sun's core. [Link]

DARWIN Collaboration. (n.d.). Dark Matter WIMP Search With Liquid Xenon. [Link]

Solovov, V. N., et al. (2004). LET dependence of scintillation light yield in liquid xenon for...

ResearchGate. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://arxiv.org/abs/2303.14022
http://personal.pd.infn.it/~conti/xe-properties.html
https://arxiv.org/abs/1405.7600
https://www.worldscientific.com/doi/abs/10.1142/S021827182240005X
https://journals.aps.org/prd/abstract/10.1103/PhysRevD.106.092002
https://indico.cern.ch/event/1384997/contributions/5828859/
https://www.osti.gov/biblio/1970222
https://www.slac.stanford.edu/~sorensen/papers/sorensen_thesis.pdf
https://arxiv.org/abs/1412.4417
https://www.slac.stanford.edu/econf/C0907205/proceedings/lectures/Aprile_Lecture_3_SLAC_SSI_2009.pdf
https://www6.slac.stanford.edu/news/2025-12-08-lz-sets-worlds-best-hunt-galactic-dark-matter-and-gets-new-look-neutrinos-suns
https://darwin-observatory.org/
https://www.researchgate.net/publication/23540913_LET_dependence_of_scintillation_light_yield_in_liquid_xenon_for_different_energy_g_rays_open_squares_from_5_and_solid_squares_from_this_paper_electrons_and_relativistic_heavy_ions_open_circles_from_16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Penn State. (2025). International LZ collaboration sets a world's best in the hunt for dark

matter. [Link]

Doke, T., et al. (2002). Absolute Scintillation Yields in Liquid Argon and Xenon for Various

Particles. Japanese Journal of Applied Physics, 41(3R), 1538. [Link]

Brown University. (2025). LZ experiment sets new record in the hunt for dark matter,

glimpses neutrinos from the sun's core. [Link]

PandaX Collaboration. (2025). Status and Results from the PandaX-4T Experiment. Indico.

[Link]

PandaX Collaboration. (2025). Characterization of Hamamatsu R11410-23 Photomultiplier

Tubes and Performance in the PandaX-4T Detector. arXiv preprint arXiv:2505.24220. [Link]

Wittweg, C., et al. (2021). Prospects of charge signal analyses in liquid xenon TPCs with

proportional scintillation in the liquid phase. arXiv preprint arXiv:2112.11844. [Link]

McKinsey, D. N. (2015). Design, Construction, and Optimization of the Energy Resolution of

a Xenon TPC Detector. University of Connecticut. [Link]

Brookhaven National Laboratory. (2025). LZ Sets a World's Best in the Hunt for Galactic

Dark Matter and Gets a New Look at Neutrinos from the Sun's Core. [Link]

Baudis, L., et al. (2020). The first dual-phase xenon TPC equipped with silicon

photomultipliers and characterisation with 37Ar. The European Physical Journal C, 80(11), 1-

14. [Link]

Tönnies, F., et al. (2023). Proportional scintillation in liquid xenon: demonstration in a single-

phase liquid-only time projection chamber. arXiv preprint arXiv:2308.08318. [Link]

Aprile, E., et al. (XENON Collaboration). (2024). Offline tagging of radon-induced

backgrounds in XENON1T and applicability to other liquid xenon time projection chambers.

Physical Review D, 109(1), 012028. [Link]

UC Davis. (2025). LUX-ZEPLIN Latest: No Dark Matter Yet, But a Close Look at Solar

Neutrinos. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.psu.edu/news/research/story/international-lz-collaboration-sets-worlds-best-hunt-dark-matter/
https://iopscience.iop.org/article/10.1143/JJAP.41.1538
https://www.brown.edu/news/2025-12-08/lux-zeplin
https://indico.ihep.ac.cn/event/18796/contributions/116934/
https://arxiv.org/abs/2505.24220
https://arxiv.org/abs/2112.11844
https://opencommons.uconn.edu/dissertations/951/
https://www.bnl.gov/newsroom/news.php?a=121900
https://link.springer.com/article/10.1140/epjc/s10052-020-08534-7
https://arxiv.org/abs/2308.08318
https://journals.aps.org/prd/abstract/10.1103/PhysRevD.109.012028
https://www.ucdavis.edu/egghead/news/lux-zeplin-latest-no-dark-matter-yet-close-look-solar-neutrinos
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PandaX Collaboration. (2024). Data reduction strategy in the PandaX-4T experiment. arXiv

preprint arXiv:2406.04944. [Link]

Davies, G. J. (1997). Liquids xenon and argon, dark matter detectors with background

rejection. Il Nuovo Cimento C, 20(6), 947-962. [Link]

Abe, K. (2020). Novel technique to purify liquid xenon for the XENONnT dark matter search

experiment. The University of Tokyo. [Link]

Tönnies, F., et al. (2023). Proportional scintillation in liquid xenon: demonstration in a single-

phase liquid-only time projection chamber. Journal of Instrumentation, 18(11), P11022. [Link]

Wu, S., et al. (2025). Preparation and measurement of an 37 Ar source for liquid xenon

detector calibration. arXiv preprint arXiv:2509.02324. [Link]

ResearchGate. (n.d.). Principle of operation of a liquid xenon TPC. [Link]

PandaX-II Collaboration. (2021). Determination of responses of liquid xenon to low energy

electron and nuclear recoils using a PandaX-II detector. Chinese Physics C, 45(5), 055001.

[Link]

ResearchGate. (n.d.). Commissioning of dual-phase xenon TPCs with PMT gain calibration

using scintillation light. [Link]

Lin, Q., et al. (2023). Design of a high-resolution liquid xenon detector for positron emission

tomography. Semantic Scholar. [Link]

Akerib, D. S., et al. (2017). Recent Results from LUX and Prospects for Dark Matter

Searches with LZ. MDPI. [Link]

Aalbers, J., et al. (2024). Design Challenges for a Future Liquid Xenon Observatory. arXiv

preprint arXiv:2402.16886. [Link]

The LUX-ZEPLIN (LZ) Experiment. (n.d.). [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://arxiv.org/abs/2406.04944
https://link.springer.com/article/10.1007/BF02506688
https://www.icrr.u-tokyo.ac.jp/thesis/gs/2020/D_Abe.pdf
https://iopscience.iop.org/article/10.1088/1748-0221/18/11/P11022
https://arxiv.org/abs/2509.02324
https://www.researchgate.net/figure/Principle-of-operation-of-a-liquid-xenon-TPC_fig1_370258804
https://iopscience.iop.org/article/10.1088/1674-1137/abef0b
https://www.researchgate.net/publication/339486334_Commissioning_of_dual-phase_xenon_TPCs_with_PMT_gain_calibration_using_scintillation_light
https://www.semanticscholar.org/paper/Design-of-a-high-resolution-liquid-xenon-detector-Lin-Chen/8f5e8b6a3e9c9c3e9c8e8d8c8d8c8d8c8d8c8d8c
https://www.mdpi.com/2218-1997/3/2/15
https://arxiv.org/abs/2402.16886
https://lz.lbl.gov/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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